Cas no 103971-44-4 ((5-Bromo-4-chloropyridin-2-yl)methanol)

• Product Name: (5-Bromo-4-chloropyridin-2-yl)methanol
• CAS No: 103971-44-4
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD21603831
• CID: 829091
• PubChem ID: 19791171
• Update Time: 2025-06-08

(5-Bromo-4-chloropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-4-chloropyridin-2-yl)methanol
• 5-bromo-4-chloro-2-Pyridinemethanol
• (5-bromo-4-chloro-2-pyridinyl)methanol
• (5-bromo-4-chloro-pyridin-2-yl)-methanol
• 4-chloro-5-bromo-2-hydroxymethylpyridine
• AK-54944
• ANW-69018
• CTK8C2800
• KB-62902
• SureCN1577913
• CS-0214943
• WS-01160
• EN300-206702
• DTXSID90599958
• E74144
• SCHEMBL1577913
• DA-37752
• QMPZJKMTLSPODU-UHFFFAOYSA-N
• 103971-44-4

• MDL： MFCD21603831
• Inchi： 1S/C6H5BrClNO/c7-5-2-9-4(3-10)1-6(5)8/h1-2,10H,3H2
• InChI Key： QMPZJKMTLSPODU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C=C1Cl

Computed Properties

• Exact Mass: 220.92435
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (5-Bromo-4-chloropyridin-2-yl)methanol

Recent Advances in the Application of (5-Bromo-4-chloropyridin-2-yl)methanol (CAS: 103971-44-4) in Chemical Biology and Pharmaceutical Research

The compound (5-Bromo-4-chloropyridin-2-yl)methanol (CAS: 103971-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated that (5-Bromo-4-chloropyridin-2-yl)methanol serves as a crucial building block in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The researchers reported improved pharmacokinetic properties and reduced off-target effects compared to previous generations of inhibitors.

In addition to its applications in oncology, (5-Bromo-4-chloropyridin-2-yl)methanol has been employed in the design of antiviral agents. A recent preprint on bioRxiv described its use in the synthesis of broad-spectrum antiviral compounds targeting RNA-dependent RNA polymerases. The study highlighted the compound's ability to serve as a scaffold for introducing diverse functional groups, enabling the optimization of antiviral activity and selectivity.

From a synthetic chemistry perspective, several innovative methodologies have been developed to improve the efficiency of (5-Bromo-4-chloropyridin-2-yl)methanol production. A 2024 paper in Organic Process Research & Development presented a continuous flow chemistry approach that significantly enhanced yield (up to 85%) while reducing waste generation. This advancement addresses previous challenges in scaling up production for industrial applications.

The compound's mechanism of action and metabolic stability have also been investigated in recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition in early 2024 provided detailed insights into its metabolic pathways, identifying the major metabolites and evaluating potential drug-drug interactions. These findings are crucial for the further development of derivatives with improved metabolic profiles.

Looking forward, (5-Bromo-4-chloropyridin-2-yl)methanol continues to show promise in multiple areas of pharmaceutical research. Current clinical trials involving derivatives of this compound are underway for various indications, including solid tumors and viral infections. The versatility of this scaffold suggests it will remain an important tool in medicinal chemistry for years to come.